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6-Methyl-2-

pyridinecarboxaldehyde

Cat. No.: B119999 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Methyl-2-pyridinecarboxaldehyde is a pivotal heterocyclic building block in medicinal

chemistry, primarily utilized for the synthesis of novel pharmaceutical agents. Its unique

structure, featuring a pyridine ring and a reactive aldehyde group, allows for diverse chemical

transformations, making it an ideal starting material for creating complex molecules with

significant therapeutic potential. This document provides detailed application notes and

experimental protocols for the use of 6-methyl-2-pyridinecarboxaldehyde in the development

of anticancer and anticonvulsant drug candidates.

Physicochemical Properties of 6-Methyl-2-
pyridinecarboxaldehyde
A summary of the key physicochemical properties of 6-methyl-2-pyridinecarboxaldehyde is

presented in the table below.
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Property Value Reference

CAS Number 1122-72-1 N/A

Molecular Formula C₇H₇NO N/A

Molecular Weight 121.14 g/mol N/A

Appearance
Light yellow to brown low

melting solid
N/A

Melting Point 31-33 °C N/A

Boiling Point 188.6 °C at 760 mmHg N/A

Purity (GC) ≥ 98% N/A

Application 1: Synthesis of Thiosemicarbazones
with Anticancer Activity
6-Methyl-2-pyridinecarboxaldehyde is a key precursor in the synthesis of

thiosemicarbazones, a class of compounds known for their potent anticancer properties. These

molecules act as chelators for metal ions that are essential for tumor growth and can inhibit

enzymes like ribonucleotide reductase, which is crucial for DNA synthesis and repair in cancer

cells.

Experimental Protocol: Synthesis of 6-Methylpyridine-2-
carbaldehyde Thiosemicarbazone (Hmpyptsc)
This protocol details the synthesis of 6-methylpyridine-2-carbaldehyde thiosemicarbazone, a

compound that has demonstrated significant in vitro cytotoxic activity against human cancer

cell lines.[1]

Materials:

6-Methyl-2-pyridinecarboxaldehyde

Thiosemicarbazide
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Ethanol

Deionized water

Procedure:

A solution of 6-methyl-2-pyridinecarboxaldehyde (10 mmol) in ethanol is prepared.

An equimolar amount of thiosemicarbazide (10 mmol) is dissolved in a minimal amount of

water and ethanol.

The thiosemicarbazide solution is added dropwise to the aldehyde solution with constant

stirring.

The reaction mixture is heated under reflux for 1 hour.

Upon cooling, a precipitate is formed, which is then filtered off.

The solid product is washed with water and ethanol.

The product is recrystallized from ethanol and dried in a vacuum.

Quantitative Data: Synthesis and Anticancer Activity
Compound Yield (%)

Melting Point
(°C)

IC₅₀ (µM) vs.
HCT116

IC₅₀ (µM) vs.
DU145

Hmpyptsc 85 184 3.32 3.60

Data sourced from a study on the anticancer activity of 6-methylpyridine-2-

carbaldehdyethiosemicarbazone and its complexes.[1]

Characterization Data for Hmpyptsc[1]
¹H NMR (d₆-DMSO/TMS, ppm) δ: 7.57 (d, 1H, H3); 7.89 (t, 1H, H4); 7.40 (d, 1H, H5); 7.90

(s, 1H, H7), 2.47 (s, 3H, CH₃); 7.80 (s, 2H, N(4)H₂)

¹³C NMR (d₆-DMSO/TMS, ppm) δ: 163.5, C(2); 127.7, C(3); 140.6, C(4); 123.4, C(5); 157.7,

C(6); 148.1, (CH=N); 172.1, (C=S); 24.7, 6-CH₃
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Signaling Pathway: Inhibition of Ribonucleotide
Reductase
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Synthesis
Mechanism of Action

6-Methyl-2-
pyridinecarboxaldehyde

Thiosemicarbazone
(e.g., Hmpyptsc)Condensation

Thiosemicarbazide Ribonucleotide Reductase
(RNR)

Target Enzyme

Inhibition

Apoptosis

Induced Outcome

DNA Synthesis
& Repair

Cellular Process

Catalyzes Cancer Cell
Proliferation

Outcome
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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